Cas no 2229497-65-6 ((3-ethoxy-2-hydroxyphenyl)methanesulfonamide)

• Product Name: (3-ethoxy-2-hydroxyphenyl)methanesulfonamide
• CAS No: 2229497-65-6
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 6052692
• PubChem ID: 165665827
• Update Time: 2025-06-26

(3-ethoxy-2-hydroxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-ethoxy-2-hydroxyphenyl)methanesulfonamide
• EN300-1991181
• 2229497-65-6

• Inchi： 1S/C9H13NO4S/c1-2-14-8-5-3-4-7(9(8)11)6-15(10,12)13/h3-5,11H,2,6H2,1H3,(H2,10,12,13)
• InChI Key： NDFQESOZJSEEQN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1O)OCC)(N)(=O)=O

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98Ų

Additional information on (3-ethoxy-2-hydroxyphenyl)methanesulfonamide

Chemical Compound CAS No. 2229497-65-6: (3-Ethoxy-2-Hydroxyphenyl)Methanesulfonamide

The chemical compound with CAS No. 2229497-65-6, commonly referred to as (3-Ethoxy-2-Hydroxyphenyl)Methanesulfonamide, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely used in drug development due to their unique properties and versatility.

The structure of (3-Ethoxy-2-Hydroxyphenyl)Methanesulfonamide consists of a methanesulfonamide group attached to a phenyl ring substituted with ethoxy and hydroxyl groups at the 3 and 2 positions, respectively. This substitution pattern imparts specific electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of sulfonamides like (3-Ethoxy-2-Hydroxyphenyl)Methanesulfonamide in medicinal chemistry. For instance, researchers have explored their potential as inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders.

In terms of synthesis, (3-Ethoxy-2-Hydroxyphenyl)Methanesulfonamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substitution pattern on the phenyl ring, enabling the creation of derivatives with tailored biological activities.

One of the most promising applications of (3-Ethoxy-2-Hydroxyphenyl)Methanesulfonamide lies in its potential as a lead compound for drug discovery. By modifying the substituents on the phenyl ring or the sulfonamide group, researchers can optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for drug development.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the biological activity of (3-Ethoxy-2-Hydroxyphenyl)Methanesulfonamide with greater accuracy. Molecular docking studies have revealed that this compound has a high binding affinity for certain protein targets, suggesting its potential as a therapeutic agent.

In conclusion, (3-Ethoxy-2-Hydroxyphenyl)Methanesulfonamide is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structure and biological properties make it an attractive candidate for further research and development.